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Compound of Interest

Compound Name: 2,2-Dimethyl-1,3-dioxane

Cat. No.: B13969650 Get Quote

An In-depth Technical Guide to 2,2-Dimethyl-1,3-
dioxane
For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the physical and chemical properties of 2,2-
Dimethyl-1,3-dioxane (CAS No. 695-30-7), a cyclic acetal used in organic synthesis. The

document details its key characteristics, experimental protocols for its synthesis, and its

chemical reactivity, presented in a format tailored for a technical audience.

Core Physical and Chemical Properties
2,2-Dimethyl-1,3-dioxane is a heterocyclic organic compound featuring a six-membered

dioxane ring. It is structurally characterized by two methyl groups attached to the C2 position,

which is an acetal carbon. This structure dictates its physical properties and chemical behavior,

particularly its stability and reactivity profile.
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Property Value Source

IUPAC Name 2,2-dimethyl-1,3-dioxane [1]

CAS Number 695-30-7 [1][2]

Molecular Formula C₆H₁₂O₂ [1][2]

Molecular Weight 116.16 g/mol [1]

Canonical SMILES CC1(OCCCO1)C [1]

InChI Key
RPLSBADGISFNSI-

UHFFFAOYSA-N
[1][2]

The experimental data for 2,2-Dimethyl-1,3-dioxane is sparse in readily available literature,

and it is often confused with its more common isomer, 2,2-Dimethyl-1,3-dioxolane (a five-

membered ring). The following table summarizes the available quantitative data.
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Property Value Unit Notes Source

Boiling Point 124.5 ± 1.5 °C
Converted from

397.65 ± 1.50 K
[3]

Melting Point -31.35 °C
Converted from

241.80 K
[3]

Density Not Available g/cm³

Experimental

data not found in

the searched

literature. Care

should be taken

not to use the

value for the

dioxolane isomer

(~0.926 g/cm³).

Refractive Index Not Available

Experimental

data not found in

the searched

literature. Care

should be taken

not to use the

value for the

dioxolane isomer

(~1.398 at 20°C).

LogP

(Octanol/Water)
1.159

Experimentally

determined

value. A

computed value

of 0.8 is also

reported.

[1][3]

Water Solubility Sparingly

Soluble

Log₁₀WS of

-1.01 has been

reported.

Miscible with

[4]
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common organic

solvents.

Synthesis and Experimental Protocols
The most common and direct method for synthesizing 2,2-Dimethyl-1,3-dioxane is the acid-

catalyzed acetalization of 1,3-propanediol with acetone or an acetone equivalent like 2,2-

dimethoxypropane.

The logical flow for the synthesis involves the preparation of reagents, the catalyzed reaction to

form the cyclic acetal, and subsequent workup and purification to isolate the final product.

1. Preparation

2. Reaction 3. Workup & PurificationCombine 1,3-Propanediol,
Acetone, and Solvent

Add Catalyst to
Reagent Mixture

 Introduce

Prepare Acid Catalyst
(e.g., p-TSA)

Stir at Room Temp
(monitor by TLC/GC)

 Initiate Remove Water
(e.g., Dean-Stark)

 Drive Equilibrium Quench with Base
(e.g., NaHCO₃ soln.)

 After Completion Extract with
Organic Solvent

Dry Organic Layer
(e.g., MgSO₄)

Purify by
Vacuum Distillation

2,2-Dimethyl-1,3-dioxane Protonated Acetal
(Oxonium Ion)

 H⁺ (Acid Catalyst) Hemiacetal
Carbocation

 Ring Opening 1,3-Propanediol
+ Acetone

 + H₂O
 - H⁺

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [physical and chemical properties of 2,2-Dimethyl-1,3-
dioxane]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b13969650#physical-and-chemical-properties-of-2-2-
dimethyl-1-3-dioxane]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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